Cas no 2138109-64-3 (4-bromo-2-(4-methoxybutoxy)pyrimidine)

• Product Name: 4-bromo-2-(4-methoxybutoxy)pyrimidine
• CAS No: 2138109-64-3
• MF: C₉H₁₃BrN₂O₂
• MW: 261.115721464157
• CID: 6138475
• PubChem ID: 165490294
• Update Time: 2025-06-11

4-bromo-2-(4-methoxybutoxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(4-methoxybutoxy)pyrimidine
• 2138109-64-3
• EN300-1142743

• Inchi： 1S/C9H13BrN2O2/c1-13-6-2-3-7-14-9-11-5-4-8(10)12-9/h4-5H,2-3,6-7H2,1H3
• InChI Key： FICSOTOYFFWVER-UHFFFAOYSA-N
• SMILES： BrC1=CC=NC(=N1)OCCCCOC

Computed Properties

• Exact Mass: 260.01604g/mol
• Monoisotopic Mass: 260.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.2Ų

Additional information on 4-bromo-2-(4-methoxybutoxy)pyrimidine

Recent Advances in the Application of 4-bromo-2-(4-methoxybutoxy)pyrimidine (CAS: 2138109-64-3) in Chemical Biology and Pharmaceutical Research

The compound 4-bromo-2-(4-methoxybutoxy)pyrimidine (CAS: 2138109-64-3) has recently emerged as a key intermediate in the synthesis of novel pharmaceutical agents and chemical probes. This pyrimidine derivative, characterized by its bromo and methoxybutoxy substituents, has garnered significant attention due to its versatility in medicinal chemistry and chemical biology applications. Recent studies have highlighted its role as a building block for kinase inhibitors, antiviral agents, and targeted covalent inhibitors, underscoring its importance in drug discovery pipelines.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 4-bromo-2-(4-methoxybutoxy)pyrimidine in the development of selective Bruton's tyrosine kinase (BTK) inhibitors. The compound served as a crucial intermediate in the synthesis of irreversible inhibitors that showed promising activity against B-cell malignancies. The bromo substituent at the 4-position allowed for efficient palladium-catalyzed cross-coupling reactions, while the 4-methoxybutoxy group contributed to improved solubility and pharmacokinetic properties of the final compounds.

Another significant application was reported in the field of antiviral research, where 4-bromo-2-(4-methoxybutoxy)pyrimidine was utilized as a precursor for nucleoside analogs targeting RNA viruses. A recent publication in Antiviral Research (2024) described its incorporation into novel broad-spectrum antiviral agents that exhibited potent activity against SARS-CoV-2 and other coronaviruses. The methoxybutoxy side chain was found to enhance cellular uptake and metabolic stability of the resulting prodrugs.

The synthetic accessibility of 4-bromo-2-(4-methoxybutoxy)pyrimidine has also made it valuable for chemical biology applications. Several research groups have employed this compound in the development of activity-based protein profiling (ABPP) probes, particularly for studying nucleotide-binding proteins. Its balanced reactivity profile allows for selective modification of target proteins while maintaining stability under physiological conditions.

Recent advances in process chemistry have improved the scalability of 4-bromo-2-(4-methoxybutoxy)pyrimidine production, as detailed in a 2024 Organic Process Research & Development publication. The new synthetic route achieves higher yields (85-90%) while reducing the need for chromatographic purification, making the compound more accessible for large-scale pharmaceutical applications. This development is particularly significant given the growing demand for this intermediate in drug discovery programs.

Looking forward, the unique properties of 4-bromo-2-(4-methoxybutoxy)pyrimidine position it as a valuable tool for addressing current challenges in targeted therapy development. Its applications in PROTAC (proteolysis targeting chimera) design and covalent inhibitor development are particularly promising areas for future research. The compound's versatility and the recent improvements in its synthetic accessibility suggest it will continue to play an important role in pharmaceutical innovation in the coming years.